2-(2-(azepan-1-yl)-2-oxoethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-[2-(azepan-1-yl)-2-oxoethyl]-8-(4-methylphenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C20H25N5O3/c1-15-6-8-16(9-7-15)23-12-13-24-18(27)19(28)25(21-20(23)24)14-17(26)22-10-4-2-3-5-11-22/h6-9H,2-5,10-14H2,1H3
• InChI Key: GRFQOKJSOFTHJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)N4CCCCCC4
• Molecular Formula: C20H25N5O3
• Molecular Weight: 383.4 g/mol

Description

2-(2-(azepan-1-yl)-2-oxoethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C20H25N5O3 and its molecular weight is 383.452. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

• The chemical synthesis of related imidazo[1,2-a]-s-triazin-4-one and its derivatives, including nucleosides and nucleotides, has been achieved. These compounds, part of a new class of purine analogues, were tested against various viruses, including herpes, rhinovirus, and parainfluenza, showing moderate activity against rhinovirus at non-toxic levels (Kim et al., 1978).

Heterocyclic Compound Synthesis

• A range of heterocyclic derivatives, including 1,2,4-triazol-3-yl and 1,3,4-oxadiazol-2-yl derivatives, were synthesized using 1-oxo-1,2-dihydrophthalazin-4-carbohydrazide. These compounds are valuable for their potential use in various chemical and pharmaceutical applications (Mahmoud et al., 2012).

Functionalized Tetrahydropyridines

• Research has been conducted on the synthesis of highly functionalized tetrahydropyridines with potential biological activity. This includes derivatives of imidazo[1,2-a]pyrido[1,2-c][1,3,5]triazin and diimidazo[1,2-c:1',2'-e]pyrido[1,2-a][1,3,5]triazine, which may have applications in medicinal chemistry (Wasilewska et al., 2011).

Biologically Active Azines

• Studies in biologically active azines, including derivatives of 1,3-oxazin-6-ones, have shown potential in the synthesis of various heterocyclic systems. These compounds are analogs of natural pyrimidine compounds and exhibit a range of activities including antimicrobial and antitumor properties (Ovsyannikova et al., 2016).

Microwave-Assisted Synthesis

• Microwave-assisted synthesis techniques have been employed to create fused heterocycles incorporating the trifluoromethyl moiety, including derivatives of pyrazolo[1,5-a]pyrimidine and pyrimido[1,2-a]benzimidazoles. Such methods offer efficient routes for the synthesis of complex molecular structures (Shaaban, 2008).

Glycoluril Analogues

• Glycolurils, including tetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-diones, have diverse applications in fields like pharmacology, explosives, and supramolecular chemistry. Their synthesis is a subject of ongoing research, highlighting their significance in various scientific and technological domains (Kravchenko et al., 2018).